Cu/Mg/Al/Zr non-noble metal catalysts for o-phenylphenol synthesis†
RSC Advances Pub Date: 2016-01-12 DOI: 10.1039/C5RA25340C
Abstract
Cu/Mg/Al/Zr hydrotalcite-like precursors with Zr4+:(Al3+ + Zr4+) atomic ratios between 0 and 1 were prepared by co-precipitation methods. The precursors were analyzed using X-ray diffraction (XRD), scanning electron microscopy (SEM), thermogravimetric (TG) analysis and Fourier transform infrared spectroscopy (FT-IR). The results confirmed that well-defined layered double hydroxides (LDH) can be synthesized when the added Zr content is less than 0.25 in terms of Zr4+/(Al3+ + Zr4+) atomic ratio. The catalysts of Cu/Zn/Al/Zr mixed oxides can be obtained via thermal decomposition of hydroxide precursors, and can be used in dehydrogenation of 2-(1-cyclohexenyl) cyclohexanone (CHCH) to ortho-phenylphenol (OPP). Copper particles inside the catalyst act as active sites for dehydrogenation. Transmission electron microscopy (TEM), XRD, N2O chemisorption and N2 adsorption–desorption were performed to investigate the effect of Zr content on determining the copper particle size. Based on the catalytic performance test, it was concluded that the conversion of CHCH depends on the copper particle size of these catalysts.
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